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Compound of Interest

Compound Name: DL-Tryptophan-d3

Cat. No.: B15569320

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for DL-Tryptophan-d3, a

deuterated form of the essential amino acid tryptophan. Its common application as an internal

standard in quantitative analysis by Nuclear Magnetic Resonance (NMR), Gas

Chromatography-Mass Spectrometry (GC-MS), or Liquid Chromatography-Mass Spectrometry

(LC-MS) necessitates a thorough understanding of its properties and safe laboratory practices.

[1][2]

Chemical and Physical Properties
DL-Tryptophan-d3 is a stable, isotopically labeled compound. While specific quantitative data

for the deuterated form is not always available, the properties are generally comparable to its

non-deuterated counterpart, DL-Tryptophan.
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Property Value Source

Molecular Formula C₁₁H₉D₃N₂O₂ [3]

Molecular Weight 207.24 g/mol [3]

Appearance
White to off-white or beige

powder/crystalline solid.
[4][5]

Melting Point 289-290 °C (decomposes) [5][6]

Boiling Point

289.00 to 291.00 °C @ 760.00

mm Hg (for non-deuterated

form)

[4]

Solubility

- Slightly soluble in water. -

Soluble in a methanol:water

(7:3) mixture. - Soluble in 0.5

M HCl (50 mg/mL). - Soluble in

DMSO (7.69 mg/mL with

ultrasonic treatment). - Soluble

in H₂O (5 mg/mL with

ultrasonic and warming to

60°C).

[1][1][5][5][6]

pKa (non-deuterated) Acidic pKa: 2.3; Basic pKa: 9.3 [4]

LogP (non-deuterated) -1.05 [4]

Stability

Stable under normal

conditions. Incompatible with

strong oxidizing agents and

strong acids. Decomposes with

strong acids. May decompose

with long-term light influence.

[6][7]

Safety and Hazard Information
According to available Safety Data Sheets (SDS), DL-Tryptophan-d3 is not classified as a

hazardous substance or mixture.[3][7] However, standard laboratory precautions should always

be observed.
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Hazard Identification:

Not considered hazardous by the 2012 OSHA Hazard Communication Standard (29 CFR

1910.1200).[3]

May cause irritation upon contact with eyes or through inhalation.[4]

Hazardous in case of ingestion.[5]

Toxicological Data: Specific quantitative toxicity data for DL-Tryptophan-d3 is limited. The

following data is for the non-deuterated form:

LD50 (rat, oral): >2000 mg/kg[8]

LD50 (rat, intraperitoneal): 1634 mg/kg[9]

LD50 (mouse, intraperitoneal): 4800 mg/kg[9]

Handling and Storage
Personal Protective Equipment (PPE):

Eye/Face Protection: Wear appropriate protective eyeglasses or chemical safety goggles.

Skin Protection: Wear protective gloves and clothing to prevent skin exposure. Nitrile rubber

gloves are suitable.

Respiratory Protection: No protective equipment is needed under normal use conditions. If

dust is generated, use a particulate filter respirator.

Handling:

Handle in accordance with good industrial hygiene and safety practices.

Avoid dust formation.

Avoid contact with skin and eyes.

Do not breathe dust.
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Do not ingest.

Wash hands before breaks and immediately after handling the product.

Storage:

Keep container tightly closed in a dry and well-ventilated place.

Store at room temperature or refrigerated as recommended by the supplier to maintain

product quality.

Protect from light.

Incompatible with strong oxidizing agents and strong acids.[6]

Emergency Procedures
First Aid Measures:

Eye Contact: Rinse immediately with plenty of water, also under the eyelids, for at least 15

minutes. Get medical attention.

Skin Contact: Wash off immediately with plenty of water for at least 15 minutes. Get medical

attention.

Inhalation: Remove to fresh air. If not breathing, give artificial respiration. Get medical

attention.

Ingestion: Do NOT induce vomiting. Get medical attention.

Fire Fighting Measures:

Suitable Extinguishing Media: Use water spray, carbon dioxide (CO2), dry chemical, or

chemical foam.

Hazardous Combustion Products: Nitrogen oxides (NOx), carbon monoxide (CO), carbon

dioxide (CO2).
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Protective Equipment: As in any fire, wear self-contained breathing apparatus pressure-

demand, MSHA/NIOSH (approved or equivalent) and full protective gear.

Accidental Release Measures:

Personal Precautions: Ensure adequate ventilation. Use personal protective equipment.

Avoid dust formation.

Containment and Cleanup: Sweep up and shovel into suitable containers for disposal. Avoid

letting the chemical enter the environment.

Experimental Protocols
DL-Tryptophan-d3 is primarily used as an internal standard in mass spectrometry-based

metabolomics to ensure accurate quantification by correcting for variations during sample

preparation and analysis.[10]

General Workflow for Use as an Internal Standard in LC-
MS/MS
The following is a generalized workflow. Specific parameters should be optimized for the

particular instrument and matrix being analyzed.
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Caption: General workflow for using DL-Tryptophan-d3 as an internal standard in LC-MS/MS

analysis.

Detailed Steps:

Preparation of Internal Standard Stock Solution: Prepare a stock solution of DL-Tryptophan-
d3 in a suitable solvent (e.g., a mixture of methanol and water).

Sample Preparation:

Thaw biological samples (e.g., serum, plasma, cell culture supernatant) on ice.

Aliquot a specific volume of the sample into a microcentrifuge tube.

Add a precise amount of the DL-Tryptophan-d3 internal standard stock solution to each

sample.

Precipitate proteins by adding a cold organic solvent (e.g., acetonitrile or methanol).

Vortex and centrifuge to pellet the precipitated protein.

Transfer the supernatant to a new tube.

Evaporate the solvent to dryness under a stream of nitrogen or using a vacuum

concentrator.

Reconstitute the dried extract in the mobile phase used for LC-MS analysis.

LC-MS/MS Analysis:

Inject the reconstituted sample into an LC-MS/MS system.

Separate the analytes using a suitable column (e.g., a C18 reversed-phase column).

Detect and quantify tryptophan and DL-Tryptophan-d3 using multiple reaction monitoring

(MRM) mode. The specific precursor-to-product ion transitions will need to be determined

for the instrument being used.
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Data Analysis:

Integrate the peak areas for both endogenous tryptophan and the DL-Tryptophan-d3
internal standard.

Calculate the ratio of the peak area of the analyte to the peak area of the internal

standard.

Determine the concentration of tryptophan in the sample by comparing this ratio to a

standard curve prepared with known concentrations of tryptophan and a constant

concentration of the internal standard.

Metabolic Pathways of Tryptophan
Tryptophan is a precursor to several bioactive molecules and is metabolized through three

primary pathways: the kynurenine pathway, the serotonin pathway, and the indole pathway.[11]

Serotonin Pathway
A minor but crucial pathway where tryptophan is converted to the neurotransmitter serotonin

and the hormone melatonin.[11]
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(5-HTP)
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decarboxylase (AADC)

Melatonin

Multi-step enzymatic
conversion
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Caption: The serotonin synthesis pathway from tryptophan.

Kynurenine Pathway
The major metabolic route for tryptophan, accounting for over 90% of its degradation. This

pathway produces metabolites involved in inflammation and neurotransmission.[11]
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Caption: The kynurenine pathway of tryptophan metabolism.

Indole Pathway
In this pathway, gut microbiota metabolize tryptophan into various indole derivatives, which play

a role in gut health and immune response.[11]
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Caption: The indole pathway of tryptophan metabolism by gut microbiota.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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Phone: (601) 213-4426
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